N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide

• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)ethyl]pyridine-4-carboxamide
• InChI: InChI=1S/C14H20N4O2/c1-12(19)18-10-8-17(9-11-18)7-6-16-14(20)13-2-4-15-5-3-13/h2-5H,6-11H2,1H3,(H,16,20)
• InChI Key: PZYGXJSVAXXXNB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)CCNC(=O)C2=CC=NC=C2
• Molecular Formula: C14H20N4O2
• Molecular Weight: 276.33 g/mol

Description

N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide, also known as A-84543, is a chemical compound that has been extensively studied for its potential use in the treatment of various neurological disorders. This compound belongs to the class of acylpiperazines and has been found to exhibit potent and selective agonist activity at the alpha-7 nicotinic acetylcholine receptor (α7nAChR).

Mechanism of Action

The mechanism of action of N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide involves binding to the α7nAChR and activating it, leading to the release of neurotransmitters such as acetylcholine, dopamine, and glutamate. This activation has been found to improve cognitive function, learning, and memory in animal models.
Biochemical and Physiological Effects:
N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide has been found to exhibit several biochemical and physiological effects. Studies have shown that the compound can improve cognitive function, learning, and memory in animal models. The compound has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide in lab experiments is its potent and selective agonist activity at the α7nAChR. This allows for specific targeting of this receptor subtype and reduces the risk of off-target effects. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide. One area of interest is the potential use of this compound in the treatment of Alzheimer's disease. Studies have shown that activation of the α7nAChR can improve cognitive function and reduce the accumulation of amyloid beta plaques in the brain, which are a hallmark of Alzheimer's disease. Another area of interest is the potential use of this compound in the treatment of schizophrenia and ADHD, which are also associated with cognitive deficits. Finally, there is interest in developing more potent and selective agonists of the α7nAChR, which could lead to the development of more effective treatments for neurological disorders.
Conclusion:
In conclusion, N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide is a chemical compound that has been extensively studied for its potential use in the treatment of various neurological disorders. The compound exhibits potent and selective agonist activity at the α7nAChR, which is involved in cognitive function, learning, and memory. The compound has been found to exhibit several biochemical and physiological effects, including improving cognitive function and exhibiting neuroprotective effects. Future research directions include investigating the potential use of this compound in the treatment of Alzheimer's disease, schizophrenia, and ADHD, as well as developing more potent and selective agonists of the α7nAChR.

Scientific Research Applications

N-[2-(4-acetyl-1-piperazinyl)ethyl]isonicotinamide has been studied extensively for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, schizophrenia, and attention deficit hyperactivity disorder (ADHD). The compound has been found to exhibit potent and selective agonist activity at the α7nAChR, which is a subtype of the nicotinic acetylcholine receptor that is involved in cognitive function, learning, and memory.